Cas no 2069037-55-2 (tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate)

• Product Name: tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate
• CAS No: 2069037-55-2
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6244114
• PubChem ID: 111781141
• Update Time: 2025-10-23

tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2069037-55-2
• EN300-7211598
• tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)13-6-7-14(8-9-15)10-4-5-10/h10,15H,4-9H2,1-3H3,(H,13,16)
• InChI Key： UTVHRPDCIUEFMP-UHFFFAOYSA-N
• SMILES： OCCN(CCNC(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate

tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2069037-55-2, commonly referred to as tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a tert-butyl carbamate group with a cyclopropyl(2-hydroxyethyl)amino substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and click chemistry. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material synthesis. The tert-butyl carbamate group is particularly advantageous due to its stability and reactivity under specific conditions, making it a versatile building block in organic synthesis.

The cyclopropyl(2-hydroxyethyl)amino substituent introduces additional complexity to the molecule, contributing to its unique electronic and steric properties. This feature has been exploited in recent studies to investigate its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of bioactive compounds that retain similar biological activity but may exhibit improved pharmacokinetic profiles. By replacing certain functional groups with their bioisosteric counterparts, researchers aim to develop more effective therapeutic agents with reduced side effects.

In the context of drug discovery, tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate has shown promise as a lead compound for targeting various disease states. For instance, studies have demonstrated its potential as an antidepressant and anxiolytic agent, owing to its ability to modulate neurotransmitter systems such as serotonin and dopamine. Additionally, its unique structure allows for selective binding to specific receptors, making it a candidate for treating conditions like neuropathic pain and anxiety disorders.

Recent research has also explored the application of this compound in the development of advanced materials. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for use in polymer synthesis and surface modification. For example, incorporating this compound into polymeric materials can enhance their mechanical properties and resistance to environmental factors such as UV radiation and moisture.

The synthesis of tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent functionalization of the resulting intermediate with the tert-butyl carbamate group. The use of chiral catalysts has further enabled the asymmetric synthesis of this compound, which is crucial for achieving high enantiomeric excess in pharmaceutical applications.

From an environmental standpoint, the ecological impact of this compound has been a subject of recent scrutiny. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions, suggesting that it may pose minimal risk to ecosystems when used responsibly. However, further research is needed to fully understand its long-term effects and degradation pathways in various environmental matrices.

In conclusion, tert-butyl N-{2-[cyclopropyl(2-hydroxyethyl)amino]ethyl}carbamate (CAS No. 2069037-55-2) stands out as a multifaceted chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.